Cas no 1784305-29-8 (5-oxa-8-azaspiro[3.5]nonan-7-one)

• Product Name: 5-oxa-8-azaspiro[3.5]nonan-7-one
• CAS No: 1784305-29-8
• CID: 4616063
• Update Time: 2025-08-04

5-oxa-8-azaspiro[3.5]nonan-7-one Chemical and Physical Properties

Names and Identifiers

• 5-oxa-8-azaspiro[3.5]nonan-7-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 5-oxa-8-azaspiro[3.5]nonan-7-one

Introduction to 5-oxa-8-azaspiro[3.5]nonan-7-one (CAS No. 1784305-29-8)

5-oxa-8-azaspiro[3.5]nonan-7-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its intriguing scaffold and potential biological activities. This spirocyclic oxazole derivative, identified by the chemical identifier CAS No. 1784305-29-8, represents a fascinating class of molecules that bridge the gap between natural product-inspired scaffolds and synthetic chemistry innovation. The compound’s molecular framework, featuring a spirocyclic connection between an oxazole ring and an azaspirane core, imparts distinctive steric and electronic properties that make it a promising candidate for further exploration in drug discovery.

The significance of 5-oxa-8-azaspiro[3.5]nonan-7-one lies in its potential to interact with biological targets in novel ways, thanks to its complex three-dimensional structure. Spirocyclic compounds are known for their rigidity and preorganized shape, which can enhance binding affinity and selectivity in protein-ligand interactions. In recent years, there has been a surge in interest toward spirocyclic scaffolds due to their ability to mimic the conformational flexibility of natural products while maintaining synthetic accessibility. This has opened up new avenues for designing molecules with improved pharmacokinetic profiles and reduced toxicity.

One of the most compelling aspects of 5-oxa-8-azaspiro[3.5]nonan-7-one is its structural similarity to certain bioactive natural products that have demonstrated therapeutic efficacy in various diseases. For instance, azaspiranes, a class of marine-derived compounds, have been studied for their potential anti-inflammatory and antitumor properties. While 5-oxa-8-azaspiro[3.5]nonan-7-one may not be directly derived from natural sources, its structural motif shares key features with these bioactive molecules, suggesting that it could exhibit analogous biological effects. This has prompted researchers to investigate its potential as a lead compound for drug development.

The synthesis of 5-oxa-8-azaspiro[3.5]nonan-7-one represents a significant achievement in synthetic organic chemistry. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations and cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also pave the way for further derivatization of the scaffold to explore new pharmacophores.

Recent studies have begun to unravel the biological potential of 5-oxa-8-azaspiro[3.5]nonan-7-one by examining its interactions with various biological targets. Initial computational studies suggest that this compound may possess inhibitory activity against certain enzymes implicated in metabolic disorders and inflammation. Additionally, preliminary in vitro assays have indicated that it could modulate signaling pathways involved in cell proliferation and differentiation. These findings are particularly intriguing given the growing recognition of the importance of targeting these pathways in treating chronic diseases such as cancer and neurodegenerative disorders.

The pharmaceutical industry has long been interested in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 5-Oxa-8-azaspiro[3.5]nonan-7-one fits well within this paradigm, offering a unique structural template for drug discovery efforts. Its oxazole ring provides a site for hydrogen bonding interactions with biological targets, while the spirocyclic core enhances molecular rigidity, improving binding affinity. Furthermore, the presence of both oxygen and nitrogen atoms within the molecule allows for multiple modes of interaction with biological systems.

In light of these promising preliminary findings, further investigation into the pharmacological profile of 5-oxa-8-azaspiro[3.5]nonan-7-one is warranted. Preclinical studies are needed to evaluate its safety profile and therapeutic potential in animal models before human trials can be considered. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate this promising lead into a viable therapeutic agent.

The development of novel drug candidates is a complex process that requires interdisciplinary collaboration and innovation. 5-Oxa-8 azaspiro [3 5] nonan 7 one serves as an excellent example of how structural diversity can drive discovery in medicinal chemistry. By leveraging cutting-edge synthetic techniques and exploring novel molecular scaffolds like this one, researchers can uncover new opportunities for treating human diseases more effectively.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that target them with precision. The unique properties of CAS No 1784305 29 8, particularly its spirocyclic oxazole derivative structure, position it as a valuable asset in the quest for new medicines.